Cas no 1881275-78-0 (Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1))

Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) is a chiral morpholine derivative with potential applications in pharmaceutical and organic synthesis. The compound features a carbamate ester group and a morpholine moiety, which may enhance its reactivity and binding properties in targeted molecular interactions. Its hydrochloride salt form improves stability and solubility, making it suitable for research and development processes. The (3R)-stereochemistry ensures enantiomeric purity, which is critical for studies requiring precise stereochemical control. This compound may serve as an intermediate in the synthesis of bioactive molecules or as a scaffold for drug discovery efforts.
Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1) structure
1881275-78-0 structure
Product Name:Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1)
CAS No:1881275-78-0
MF:C13H19ClN2O3
MW:286.75
MDL:MFCD26959186
CID:5303420
Update Time:2025-05-24

Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1)
    • MDL: MFCD26959186
    • Inchi: 1S/C13H18N2O3.ClH/c16-13(15-8-12-10-17-7-6-14-12)18-9-11-4-2-1-3-5-11;/h1-5,12,14H,6-10H2,(H,15,16);1H/t12-;/m1./s1
    • InChI Key: AHVMCFXCPOWMEN-UTONKHPSSA-N
    • SMILES: C1CN[C@H](CNC(=O)OCC2C=CC=CC=2)CO1.Cl

Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1591872-1g
Benzyl (R)-(morpholin-3-ylmethyl)carbamate hydrochloride
1881275-78-0 98%
1g
¥15630 2023-04-09
Advanced ChemBlocks
B-1170-1G
(R)-3-N-Cbz-aminomethylmorpholine hydrochloride
1881275-78-0 95%
1G
$1,132 2023-09-15
Advanced ChemBlocks
B-1170-5G
(R)-3-N-Cbz-aminomethylmorpholine hydrochloride
1881275-78-0 95%
5G
$3,962 2023-09-15

Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1) Related Literature

Additional information on Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1)

Carbamic acid, N-​[(3R)​-​3-​morpholinylmethyl]​-​, phenylmethyl ester, hydrochloride (1:1): A Comprehensive Overview

Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) (CAS No. 1881275-78-0) is a sophisticated organic compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of morpholine and phenylalanine, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structure and properties have attracted considerable attention from researchers and industry professionals alike.

The chemical structure of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) is characterized by a morpholine ring attached to a carbamate group, which is further esterified with a phenylmethyl group. The presence of the hydrochloride salt ensures its solubility in water and other polar solvents, making it highly versatile for various applications. The chiral center at the morpholine ring adds an additional layer of complexity and potential for enantioselective reactions.

In recent years, significant advancements have been made in the synthesis and application of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1). One notable area of research is its use as an intermediate in the development of novel drugs. The compound's ability to modulate specific biological targets has been explored in several studies. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacological properties of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) have also been extensively studied. Its ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for central nervous system (CNS) disorders. Additionally, its low toxicity profile and high stability contribute to its suitability for long-term therapeutic use.

Another important application of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) is in the field of agrochemicals. Researchers have explored its potential as a plant growth regulator and pesticide. A study published in the Pest Management Science journal demonstrated its efficacy in controlling certain plant pathogens without causing significant harm to the environment or non-target organisms.

The synthesis of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) has been optimized to achieve high yields and purity levels. Various synthetic routes have been developed, including those involving chiral catalysts to ensure enantioselectivity. These advancements have not only improved the efficiency of production but also reduced the environmental impact associated with chemical synthesis.

In terms of analytical methods, several techniques have been employed to characterize Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1). High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used to determine its purity and identify impurities. These methods are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

The safety profile of Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) has been extensively evaluated through various toxicological studies. Results indicate that it exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, Carbamic acid, N-[(3R)-3-morpholinylmethyl]-, phenylmethyl ester, hydrochloride (1:1) (CAS No. 1881275-78-0) is a versatile compound with a wide range of applications in pharmaceuticals and agrochemicals. Its unique chemical structure and favorable properties make it an important intermediate in the development of novel drugs and agricultural products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.